Cas no 1213460-65-1 ((1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine)

• Product Name: (1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine
• CAS No: 1213460-65-1
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• MDL: MFCD16294091
• CID: 1036885
• PubChem ID: 45072140
• Update Time: 2025-11-04

(1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Chloro-4-methylphenyl)ethanamine hydrochloride
• (S)-1-(3-Chloro-4-methylphenyl)ethamine hydrochloride
• (1S)-1-(3-chloro-4-methylphenyl)ethanamine,hydrochloride
• (1S)-1-(3-CHLORO-4-METHYLPHENYL)ETHYLAMINE-HCl
• (S)-1-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride
• (1S)-1-(3-CHLORO-4-METHYLPHENYL)ETHYLAMINE hydrochloride
• (1S)-1-(3-CHLORO-4-METHYLPHENYL)ETHYLAMINE
• 3803AA
• ST2402718
• AX8209826
• AB0000014
• (1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride
• (1S)-1-(3-Chlo
• (1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine
• (1S)-1-(3-chloro-4-methylphenyl)ethanamine;hydrochloride
• (1s)-1-(3-chloro-4-methylphenyl)ethylamine HCl
• F16970
• 1213460-65-1
• DS-019089
• DB-353239
• AKOS015922781
• DTXSID70704129
• CS-0040235
• (1S)-1-(3-Chloro-4-methylphenyl)ethan-1-amine--hydrogen chloride (1/1)
• 1269469-78-4
• DS-14075
• AKOS015968898

• MDL： MFCD16294091
• Inchi： 1S/C9H12ClN.ClH/c1-6-3-4-8(7(2)11)5-9(6)10;/h3-5,7H,11H2,1-2H3;1H/t7-;/m0./s1
• InChI Key： HNXIRJOFFYIHSG-FJXQXJEOSA-N
• SMILES： ClC1=C(C)C=CC(=C1)[C@H](C)N.Cl

Computed Properties

• Exact Mass: 205.04300
• Monoisotopic Mass: 205.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 4.17040

(1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine

Comprehensive Overview of (1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine (CAS No. 1213460-65-1)

(1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine (CAS 1213460-65-1) is a chiral amine compound with significant potential in pharmaceutical and agrochemical applications. This structurally unique molecule features a chloro-methylphenyl group attached to an ethylamine backbone in its (S)-configuration, making it particularly interesting for researchers investigating asymmetric synthesis and chiral building blocks. The compound's molecular formula is C₉H₁₂ClN, with a molecular weight of 169.65 g/mol.

Recent scientific literature highlights growing interest in (1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine as a potential intermediate for drug discovery programs. Its structural features make it valuable for developing central nervous system (CNS) active compounds, particularly in areas addressing neurological disorders that represent significant unmet medical needs. The presence of both chloro and methyl substituents on the aromatic ring contributes to interesting electronic and steric properties that influence the molecule's pharmacokinetic profile.

The synthesis of CAS 1213460-65-1 typically involves asymmetric reduction methods or chiral resolution techniques to obtain the desired (S)-enantiomer with high optical purity. Current research focuses on developing more efficient catalytic systems for its production, addressing common search queries like "how to synthesize (1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine" and "best methods for chiral amine preparation". These synthetic approaches are crucial for scaling up production while maintaining the compound's enantiomeric excess.

In pharmaceutical applications, (1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine serves as a versatile pharmacophore for designing novel bioactive molecules. Its structural characteristics make it particularly relevant for current research trends in neuroprotective agents and dopamine receptor modulators, addressing frequently searched topics in medicinal chemistry. The compound's lipophilicity (calculated LogP ≈ 2.3) suggests good membrane permeability, an important consideration for blood-brain barrier penetration.

Analytical characterization of 1213460-65-1 typically involves HPLC for purity assessment, chiral chromatography for enantiomeric purity determination, and NMR spectroscopy for structural confirmation. These analytical methods respond to common search queries about "how to analyze chiral amines" and "quality control for pharmaceutical intermediates". The compound generally appears as a white to off-white crystalline solid under standard conditions, with stability data suggesting proper storage under inert atmosphere at low temperatures.

The agrochemical industry has shown increasing interest in (1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine derivatives as potential precursors for novel crop protection agents. Its structural motif appears in several patent applications related to pesticide development, particularly for compounds targeting insect nervous systems. This application area aligns with growing global concerns about food security and sustainable agriculture, frequently searched topics in current scientific and policy discussions.

From a commercial perspective, CAS 1213460-65-1 remains a specialty chemical with limited but growing availability from custom synthesis providers and fine chemical suppliers. Market intelligence suggests increasing demand for this chiral building block, particularly from pharmaceutical companies engaged in central nervous system drug discovery. Pricing trends reflect its status as a high-value intermediate, with costs influenced by factors like optical purity, batch size, and supplier capabilities.

Regulatory considerations for (1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine focus on standard chemical handling protocols, with no current restrictions under major chemical control frameworks. However, researchers should consult latest regional regulations, as this aligns with frequent search queries about "chemical compliance" and "regulatory status of research chemicals". Proper material safety data sheets (MSDS) should always be reviewed before handling.

Future research directions for 1213460-65-1 likely include exploration of its biocatalytic production methods and expanded applications in medicinal chemistry. The compound's potential in PET tracer development for neurological imaging represents another emerging area of interest, connecting to current hot topics in diagnostic imaging and precision medicine. These applications respond to growing scientific and public interest in personalized healthcare solutions.

For researchers working with (1S)-1-(3-chloro-4-methylphenyl)ethan-1-amine, proper analytical characterization and storage conditions remain critical considerations. The compound's chiral integrity must be maintained throughout storage and handling, addressing common practical questions about "how to store chiral amines" and "preventing racemization". Standard practices recommend storage under nitrogen at -20°C for long-term preservation of optical purity.

In summary, CAS 1213460-65-1 represents an important chiral building block with diverse applications in pharmaceutical and agrochemical research. Its unique structural features and synthetic accessibility make it valuable for addressing current challenges in drug discovery and crop protection. As research continues to explore its potential, this compound will likely maintain its position as a focus area for asymmetric synthesis and medicinal chemistry applications in coming years.